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Compound of Interest

Compound Name: SH-4-54

Cat. No.: B610820 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for SH-4-54, a potent STAT3/STAT5 inhibitor. Adherence to these

guidelines is crucial for minimizing risks and maintaining a safe research environment.

Chemical and Physical Properties of SH-4-54
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. Below is a summary of the key characteristics of SH-4-54.

Property Value

Molecular Formula C₂₉H₂₇F₅N₂O₅S

Molecular Weight 610.59 g/mol

CAS Number 1456632-40-8

Appearance White to off-white solid/powder

Solubility
DMSO: ≥ 93 mg/mL (152.31 mM); Ethanol: ≥ 47

mg/mL (76.97 mM)

Storage
Powder: -20°C for 3 years; In solvent: -80°C for

1 year

Purity ≥98% (HPLC)
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Hazard Identification and Safety Precautions
SH-4-54 is classified under the Globally Harmonized System (GHS) with the following hazards:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[1]

Safety Precautions:

Avoid inhalation, and contact with eyes and skin.[1]

Use personal protective equipment (PPE), including gloves, lab coat, and eye protection.

Handle in a well-ventilated area, preferably in a chemical fume hood.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Step-by-Step Disposal Procedures for SH-4-54
Proper disposal of SH-4-54 and its containers is critical to prevent environmental contamination

and ensure workplace safety. The following workflow outlines the necessary steps.

Preparation Containment Disposal

Start: Unused or Waste SH-4-54 Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste Material
(Solid or in Solvent)

Place in a Labeled, Sealed,
and Compatible Waste Container

Store Temporarily in a
Designated Hazardous Waste Area

Dispose via an Approved
Chemical Waste Disposal Service End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of SH-4-54.
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1. Personal Protective Equipment (PPE): Before handling any waste, ensure you are wearing

appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

2. Waste Collection:

Solid Waste: Carefully collect any solid SH-4-54 powder, ensuring to minimize dust

formation.

Liquid Waste: Solutions of SH-4-54 should be collected in a separate, appropriate waste

container. Do not mix with other incompatible waste streams.

3. Containerization: Place all SH-4-54 waste into a clearly labeled, sealed, and chemically

compatible hazardous waste container. The label should include the chemical name ("SH-4-
54"), the primary hazards (e.g., "Toxic," "Aquatic Hazard"), and the date of accumulation.

4. Storage: Store the sealed waste container in a designated, secure hazardous waste

accumulation area. This area should be well-ventilated and away from incompatible materials.

[1]

5. Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's environmental health and safety (EHS) office or a licensed chemical waste disposal

contractor. Dispose of the contents and container to an approved waste disposal plant.[1]

Never dispose of SH-4-54 down the drain or in regular trash.

Emergency Procedures: Spills and Accidental
Release
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the material away

from drains and water courses.[1]

Cleanup:
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For liquid spills, absorb the material with an inert, finely-powdered liquid-binding material

such as diatomite or universal binders.[1]

For solid spills, carefully sweep or scoop the material to avoid creating dust.

Decontamination: Decontaminate the affected surfaces and equipment by scrubbing with

alcohol.[1]

Disposal of Cleanup Materials: Collect all contaminated cleanup materials and place them in

a sealed, labeled hazardous waste container for disposal according to the procedures

outlined above.

Experimental Protocols Cited in Literature
The following are summaries of experimental protocols involving SH-4-54, as described in

product literature.

In Vitro Kinase Assay (Surface Plasmon Resonance): This experiment measures the binding

affinity of SH-4-54 to its target proteins, STAT3 and STAT5.

A ProteOn XPR36 biosensor with an HTE sensor chip is used at 25°C.[2][3]

The sensor chip's flow cells are saturated with Ni(II) ions.[2][3]

Purified His-tagged STAT3 and STAT5 proteins are injected into separate channels of the

chip.[2][3]

After washing, various concentrations of SH-4-54 are injected over the immobilized proteins

to monitor binding.[2][3]

The dissociation of the inhibitor is observed by flowing a buffer over the chip.[2][3]

The chip surface is regenerated with an injection of 1 M NaCl.[2][3]

The binding data is analyzed using a Langmuir 1:1 binding model to determine the

dissociation constant (Kd).[2][3]
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In Vivo Murine Xenograft Model: This protocol assesses the anti-tumor efficacy of SH-4-54 in a

living organism.

Mice are orthotopically xenografted with human glioblastoma cells (BT73).[2][3]

SH-4-54 is administered via intraperitoneal (i.p.) injection at a dose of 10 mg/kg.[2][3]

Tumor growth and the phosphorylation status of STAT3 (pSTAT3) are monitored to evaluate

the compound's efficacy.[2][3][4]

SH-4-54 Signaling Pathway Inhibition
SH-4-54 functions by inhibiting the STAT3 and STAT5 signaling pathways, which are often

constitutively active in cancer cells and play a crucial role in tumor cell proliferation, survival,

and differentiation.
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Caption: Inhibition of the STAT3/5 signaling pathway by SH-4-54.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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